Cas no 111184-82-8 (1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl-)

• Product Name: 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl-
• CAS No: 111184-82-8
• MF: C₂₂H₂₉N₇
• MW: 391.512563467026
• CID: 4435293
• PubChem ID: 3798339
• Update Time: 2025-05-20

1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl-
• Bis(1H-1,2,3-benzotriazol-1-ylmethyl)(octyl)amine
• N,N-Bis((1H-benzo[d][1,2,3]triazol-1-yl)methyl)octan-1-amine
• 111184-82-8
• N,N-bis(1H-1,2,3-benzotriazol-1-ylmethyl)-N-octylamine
• AE-018/31858026
• N,N-bis(benzotriazol-1-ylmethyl)octan-1-amine

• Inchi： 1S/C22H29N7/c1-2-3-4-5-6-11-16-27(17-28-21-14-9-7-12-19(21)23-25-28)18-29-22-15-10-8-13-20(22)24-26-29/h7-10,12-15H,2-6,11,16-18H2,1H3
• InChI Key： JECHVCHGXWNCIZ-UHFFFAOYSA-N
• SMILES： N1(CN(CN2C3=CC=CC=C3N=N2)CCCCCCCC)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 391.24844395Da
• Monoisotopic Mass: 391.24844395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl-

Introduction to 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl and Its Applications in Modern Chemical Research

1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl, with the CAS number 111184-82-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a benzotriazole core with an octyl substituent, making it a versatile intermediate in the synthesis of various bioactive molecules. The benzotriazole moiety is particularly noteworthy due to its role as a key structural component in numerous pharmacologically relevant compounds.

The benzotriazole ring system is known for its stability and ability to participate in hydrogen bonding, which makes it an excellent candidate for designing molecules with specific binding properties. In recent years, there has been a surge in research focused on benzotriazole derivatives due to their potential applications in drug development. For instance, studies have demonstrated the efficacy of benzotriazole-based compounds in inhibiting certain enzymes and receptors, making them promising candidates for therapeutic intervention.

The addition of the octyl group to the molecule introduces hydrophobicity, which can influence the compound's solubility and interaction with biological targets. This balance between hydrophilic and hydrophobic properties is crucial in pharmaceutical design, as it can enhance the compound's bioavailability and target specificity. The synthesis of 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yield and purity.

In the realm of chemical biology, this compound has been explored for its potential role in modulating biological pathways. The benzotriazole moiety's ability to interact with metal ions has opened up avenues for research into metalloproteinase inhibition, which is relevant in treating various inflammatory and degenerative diseases. Furthermore, the octyl chain can serve as a linker to enhance binding affinity to biological targets, making this compound a valuable tool in structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl. These computational models help in designing derivatives with improved properties by identifying key interaction points between the molecule and its target. Such simulations are increasingly integral to drug discovery pipelines, reducing the need for extensive experimental trials.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for more complex drug candidates. By serving as a building block, 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl can be modified through various chemical transformations to yield novel molecules with tailored pharmacological profiles. This flexibility makes it an indispensable asset in medicinal chemistry research.

Moreover, the environmental impact of using such compounds has been a topic of interest. Researchers are increasingly focusing on green chemistry principles to develop synthetic routes that minimize waste and hazardous byproducts. The use of 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl as a starting material aligns with these principles, as it allows for efficient synthesis under mild conditions.

In conclusion, 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-octyl (CAS no. 111184-82-8) represents a significant advancement in chemical research. Its unique structure and properties make it a valuable tool in pharmaceutical development, offering opportunities for designing novel therapeutics targeting various diseases. As research continues to evolve, this compound is likely to play an even greater role in shaping the future of drug discovery and development.